Cas no 1269469-26-2 (ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate
• CAS No: 1269469-26-2
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5915730
• PubChem ID: 53271341
• Update Time: 2025-06-13

ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate
• AKOS005211157
• EN300-18890071
• 1269469-26-2

• Inchi： 1S/C13H14N2O3S/c1-3-18-12(16)10-11(19-13(14)15-10)8-4-6-9(17-2)7-5-8/h4-7H,3H2,1-2H3,(H2,14,15)
• InChI Key： LMBMUMPXHKVTQS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate

Ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate (CAS No. 1269469-26-2): A Multifaceted Compound in Modern Pharmaceutical Research

Ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 1269469-26-2, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative, featuring a thiazole core appended with an amino group, a 4-methoxyphenyl substituent, and an ethyl ester moiety at the carboxyl position, has garnered attention due to its structural versatility and potential biological activities. The compound's intricate molecular framework positions it as a valuable scaffold for drug discovery and medicinal chemistry investigations.

The thiazole ring is a cornerstone in pharmaceutical development, renowned for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The structural motif's ability to engage with biological targets such as enzymes and receptors stems from its aromatic character and the polar sulfur atom. In ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate, the amino group at the 2-position introduces reactivity that can be leveraged for further functionalization or as a hydrogen bond acceptor in protein interactions. The 4-methoxyphenyl group, attached at the 5-position of the thiazole ring, adds hydrophobicity and electronic modulation, influencing both solubility and binding affinity.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting pharmacokinetic properties. The LogP (octanol-water partition coefficient) and polar surface area (PSA) of ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate have been computationally analyzed to assess its potential for oral bioavailability. Studies suggest that the presence of the ester group and the methoxy substituent may enhance membrane permeability while maintaining adequate solubility, making it an attractive candidate for further development into a lead compound.

In parallel, experimental investigations have explored the biological profile of this compound. Preliminary in vitro assays have demonstrated modest inhibitory activity against certain enzymes implicated in metabolic disorders. The amino group's interaction with active sites suggests potential as an allosteric modulator or substrate mimic. Additionally, the electron-withdrawing nature of the thiazole ring may influence binding interactions with biological targets, warranting further exploration through high-throughput screening (HTS) campaigns.

The integration of machine learning models has accelerated the process of identifying promising derivatives from complex chemical libraries. By training on known bioactive thiazole derivatives, predictive models can rank compounds like ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate based on their likelihood to exhibit desired pharmacological effects. This approach has already been applied to optimize analogs with enhanced potency or selectivity against therapeutic targets such as kinases or proteases.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclization reactions to form the thiazole core followed by selective functionalization at the 2- and 5-positions. Advances in catalytic processes have enabled more efficient routes with reduced waste generation, aligning with green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl moiety while minimizing byproduct formation.

The role of crystal engineering in understanding molecular interactions has also been emphasized in recent literature. Single-crystal X-ray diffraction studies on salts derived from ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate have revealed unique packing arrangements that could influence solubility and stability under storage conditions. These insights are critical for formulating drug candidates that maintain efficacy throughout their shelf life.

As interest in central nervous system (CNS) therapeutics grows, compounds featuring thiazole scaffolds are being revisited for their potential neuropharmacological activity. The lipophilicity imparted by the ester group and aromatic substituents may facilitate blood-brain barrier penetration, a key consideration for CNS drugs. Preclinical models are now being employed to assess whether derivatives of this compound exhibit cognitive-enhancing or anxiolytic effects without undesirable side effects such as sedation.

The growing emphasis on personalized medicine has prompted researchers to explore how variations in metabolic pathways might affect responses to drugs like ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate. Genetic polymorphisms influencing drug metabolism enzymes can lead to inter-individual differences in efficacy or toxicity. Therefore, understanding these variations is essential for optimizing dosing regimens and improving patient outcomes.

Future directions in research may involve exploring photopharmacology—leveraging light-induced conformational changes to modulate drug activity selectively. The presence of aromatic rings and heterocycles like thiazole makes this compound amenable to photochemical interrogation through techniques such as photoredox catalysis or light-controlled drug release systems.

In conclusion,ethyl 2-amino-5-(4-methoxyphenyl)-1,3-thiazole-4-carboxylate (CAS No. 1269469-26-2) stands as a testament to how structural complexity can yield compounds with diverse potential applications across pharmaceutical research domains. Its unique combination of chemical features positions it not only as a promising lead but also as an invaluable tool for developing new methodologies in drug discovery—ranging from computational modeling to experimental validation—and underscores its significance in advancing medicinal chemistry innovation.